Cas no 478048-08-7 (N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide)

• Product Name: N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide
• CAS No: 478048-08-7
• MF: C₁₈H₁₆F₃N₃O₂
• MW: 363.33375453949
• CID: 5701161
• PubChem ID: 1477746
• Update Time: 2025-05-20

N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXYBENZYL)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]ACETAMIDE
• N-[(4-methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide
• 1H-Benzimidazole-1-acetamide, N-[(4-methoxyphenyl)methyl]-2-(trifluoromethyl)-
• n-(4-Methoxybenzyl)-2-(2-(trifluoromethyl)-1h-benzo[d]imidazol-1-yl)acetamide
• CS-0295153
• Bionet1_004536
• AKOS005093173
• 478048-08-7
• Z25947310
• 4R-1513
• HMS581O18
• N-[(4-methoxyphenyl)methyl]-2-[2-(trifluoromethyl)benzimidazol-1-yl]acetamide
• N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide

• Inchi： 1S/C18H16F3N3O2/c1-26-13-8-6-12(7-9-13)10-22-16(25)11-24-15-5-3-2-4-14(15)23-17(24)18(19,20)21/h2-9H,10-11H2,1H3,(H,22,25)
• InChI Key： TTWWWDDUSOQNQS-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)N(CC(NCC2=CC=C(OC)C=C2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 363.11946125g/mol
• Monoisotopic Mass: 363.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 540.1±50.0 °C(Predicted)
• pka: 14.35±0.46(Predicted)

Additional information on N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide

N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide: A Comprehensive Overview

N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide, also identified by the CAS Registry Number 478048-08-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzodiazole ring system with a trifluoromethyl substituent and an acetamide group. The presence of these functional groups contributes to its versatile reactivity and biological activity.

The molecular structure of this compound is intriguing, as it features a benzodiazole moiety, which is known for its aromatic stability and electronic properties. The trifluoromethyl group attached to the benzodiazole ring introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. Additionally, the acetamide group plays a crucial role in modulating the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. For instance, its use as an intermediate in the synthesis of kinase inhibitors has shown promising results in preclinical models. The compound's ability to interact with specific biological targets makes it a valuable tool in drug discovery.

Furthermore, the synthesis of N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide has been optimized through various synthetic routes. These methods include nucleophilic substitution reactions and coupling reactions, which have been refined to improve yield and purity. The use of microwave-assisted synthesis has also been reported, demonstrating the feasibility of rapid and efficient preparation of this compound.

In terms of pharmacological activity, this compound has exhibited moderate inhibitory effects on certain enzymes associated with inflammatory processes. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a potential candidate for the treatment of conditions such as arthritis or inflammatory bowel disease. However, further research is required to fully understand its mechanism of action and efficacy in vivo.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable substrate for exploring novel chemical transformations and catalytic processes. For example, recent investigations have focused on its role as a ligand in organocatalysis, where it has demonstrated remarkable efficiency in promoting enantioselective reactions.

In conclusion, N-[(4-Methoxyphenyl)methyl]-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide (CAS No. 478048-08-7) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its structural features provide a foundation for exploring new chemical reactions and developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.